Cas no 26030-46-6 (6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane)
26030-46-6 structure
Product Name:6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane
CAS No:26030-46-6
MF:C9H3F4NO3
MW:249.118636369705
CID:914193
PubChem ID:2775207
Update Time:2025-04-19
6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane Chemical and Physical Properties
Names and Identifiers
-
- 6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane
- 2,2,4,4-Tetrafluor-6-isocyanato-1,3-benzochinon
- 2,2,4,4-tetrafluoro-6-isocyanato-1,3-benzodioxene
- 6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxene
- 6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxine
- 6-Isocyanato-2,2,4,4-tetrefluoro-1,3-benzodioxene
- SCHEMBL2643889
- 2,2,4,4-tetrafluoro-6-isocyanato-4H-benzo[d][1,3]dioxine
- AKOS025310323
- DB-046820
- NS00018881
- 4H-1,3-Benzodioxin, 2,2,4,4-tetrafluoro-6-isocyanato-
- 26030-46-6
- 2,2,4,4-tetrafluoro-6-isocyanato-4H-1,3-benzodioxin
- A818146
- 2,2,4,4-tetrafluoro-6-isocyanato-1,3-benzodioxine
- 2,2,4,4-Tetrafluoro-6-Isocyanato-1,3-benzodioxane
- DTXSID10880239
-
- Inchi: 1S/C9H3F4NO3/c10-8(11)6-3-5(14-4-15)1-2-7(6)16-9(12,13)17-8/h1-3H
- InChI Key: MWFKCAONPRJVKK-UHFFFAOYSA-N
- SMILES: FC1(C2C=C(C=CC=2OC(O1)(F)F)N=C=O)F
Computed Properties
- Exact Mass: 249.00500
- Monoisotopic Mass: 249.00490561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 44
- PSA: 47.89000
- LogP: 2.66250
- Solubility: Not determined
6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane Security Information
- Hazard Statement: Toxic
- Hazardous Material transportation number:UN 2206
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S22-S26-S36/37/39-S45
-
Hazardous Material Identification:
- Safety Term:S22;S26;S36/37/39;S45
- Risk Phrases:R20/22; R36/37/38; R42
6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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